Cas no 2228793-83-5 (4-(tert-butoxy)-3-fluorobutan-1-amine)

• Product Name: 4-(tert-butoxy)-3-fluorobutan-1-amine
• CAS No: 2228793-83-5
• MF: C₈H₁₈FNO
• MW: 163.233026027679
• CID: 6291085
• PubChem ID: 165851279
• Update Time: 2025-06-08

4-(tert-butoxy)-3-fluorobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(tert-butoxy)-3-fluorobutan-1-amine
• 2228793-83-5
• EN300-1788424

• Inchi： 1S/C8H18FNO/c1-8(2,3)11-6-7(9)4-5-10/h7H,4-6,10H2,1-3H3
• InChI Key： BYBOIBPZXOTECP-UHFFFAOYSA-N
• SMILES： FC(CCN)COC(C)(C)C

Computed Properties

• Exact Mass: 163.137242360g/mol
• Monoisotopic Mass: 163.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(tert-butoxy)-3-fluorobutan-1-amine

Introduction to 4-(tert-butoxy)-3-fluorobutan-1-amine (CAS No. 2228793-83-5)

4-(tert-butoxy)-3-fluorobutan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228793-83-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of amine derivatives characterized by the presence of both a fluoro-substituent and a tert-butoxy group, which contribute to its unique chemical properties and potential biological activities. The structural features of this molecule make it a valuable intermediate in the synthesis of more complex pharmacologically active agents, particularly in the development of novel therapeutic agents targeting various diseases.

The fluoro-substituent at the 3-position of the butan-1-amine backbone is a key feature that influences the electronic and steric properties of the molecule. Fluorine atoms are known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In many cases, the introduction of fluorine into a molecular structure can lead to enhanced bioavailability, improved binding interactions with biological targets, and increased resistance to metabolic degradation. This makes fluoroalkylamines like 4-(tert-butoxy)-3-fluorobutan-1-amine particularly attractive for medicinal chemists seeking to optimize drug-like properties.

The tert-butoxy group (–O-C(CH₃)₃) appended to the 4-position serves as a protective group for alcohols or as a steric hinderer to prevent unwanted side reactions. The tert-butoxyl moiety is also known for its ability to enhance lipophilicity, which can be beneficial in improving membrane permeability and thus oral bioavailability of drug molecules. The combination of these two substituents in 4-(tert-butoxy)-3-fluorobutan-1-amine creates a molecular scaffold that is both synthetically versatile and biologically relevant.

In recent years, there has been growing interest in the development of fluorinated amine derivatives as pharmacophores due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including oncology, anti-inflammatory diseases, and central nervous system disorders. For instance, fluorinated amine-containing molecules have been investigated for their potential as kinase inhibitors, where the fluoro-substituent can enhance binding affinity to the active site of the target enzyme. Additionally, such compounds have been explored as modulators of neurotransmitter receptors, with fluorine atoms contributing to improved receptor selectivity and duration of action.

The synthesis of 4-(tert-butoxy)-3-fluorobutan-1-amine involves multi-step organic transformations that require careful control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, reductive amination, and protection-deprotection strategies involving etherification with tert-butanol. The presence of both fluorine and hydroxyl functionalities necessitates careful handling to prevent unwanted side reactions such as elimination or over-reduction. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to introduce fluorine atoms into complex molecular frameworks with high precision.

One of the most compelling aspects of 4-(tert-butoxy)-3-fluorobutan-1-amine is its utility as a building block for more complex drug candidates. Its structural features allow for further functionalization at multiple positions, enabling medicinal chemists to explore diverse chemical space. For example, additional modifications can be made at the amino group or the fluoro-substituent to introduce other pharmacophores or improve solubility profiles. This flexibility makes it an invaluable asset in drug discovery programs aimed at developing next-generation therapeutics.

Recent advancements in computational chemistry have further enhanced our understanding of how structural modifications influence biological activity. Molecular modeling studies have been instrumental in predicting how changes in electronic distribution or steric hindrance around the fluoro-substituent and tert-butoxy group can impact binding interactions with biological targets. These insights have guided synthetic efforts toward optimizing potency, selectivity, and pharmacokinetic properties.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable physicochemical properties and biological effects. As a result, there is ongoing research into developing new synthetic methodologies for introducing fluorine atoms into drug candidates with greater efficiency and sustainability. Techniques such as flow chemistry and continuous manufacturing are being explored to streamline the synthesis of complex fluorinated molecules like 4-(tert-butoxy)-3-fluorobutan-1-amine, reducing costs and improving scalability.

In conclusion,4-(tert-butoxy)-3-fluorobutan-1-amine (CAS No. 2228793-83-5) represents an important intermediate in pharmaceutical chemistry with significant potential for further development into novel therapeutic agents. Its unique structural features—combining both fluoro-and tert-butoxyl substituents—make it a versatile building block for drug discovery efforts across multiple therapeutic areas. As research continues to uncover new applications for fluorinated amine derivatives,4-(tert-butoxy)-3-fluorobutan-1-amine is poised to play an increasingly critical role in shaping future generations of medicines.